Cas no 1235135-87-1 (N-(1-methanesulfonylpiperidin-4-yl)methyl-3,4-dimethylbenzamide)
N-(1-methanesulfonylpiperidin-4-yl)methyl-3,4-dimethylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1-methanesulfonylpiperidin-4-yl)methyl-3,4-dimethylbenzamide
- 3,4-dimethyl-N-[(1-methylsulfonylpiperidin-4-yl)methyl]benzamide
- 1235135-87-1
- 3,4-dimethyl-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)benzamide
- AKOS024492003
- N-[(1-methanesulfonylpiperidin-4-yl)methyl]-3,4-dimethylbenzamide
- F5033-2829
- VU0631205-1
-
- Inchi: 1S/C16H24N2O3S/c1-12-4-5-15(10-13(12)2)16(19)17-11-14-6-8-18(9-7-14)22(3,20)21/h4-5,10,14H,6-9,11H2,1-3H3,(H,17,19)
- InChI Key: YTTNKYAPQGVTTQ-UHFFFAOYSA-N
- SMILES: C(NCC1CCN(S(C)(=O)=O)CC1)(=O)C1=CC=C(C)C(C)=C1
Computed Properties
- Exact Mass: 324.15076381g/mol
- Monoisotopic Mass: 324.15076381g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 478
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 74.9Ų
N-(1-methanesulfonylpiperidin-4-yl)methyl-3,4-dimethylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5033-2829-2μmol |
N-[(1-methanesulfonylpiperidin-4-yl)methyl]-3,4-dimethylbenzamide |
1235135-87-1 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5033-2829-5μmol |
N-[(1-methanesulfonylpiperidin-4-yl)methyl]-3,4-dimethylbenzamide |
1235135-87-1 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5033-2829-10μmol |
N-[(1-methanesulfonylpiperidin-4-yl)methyl]-3,4-dimethylbenzamide |
1235135-87-1 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5033-2829-20μmol |
N-[(1-methanesulfonylpiperidin-4-yl)methyl]-3,4-dimethylbenzamide |
1235135-87-1 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5033-2829-1mg |
N-[(1-methanesulfonylpiperidin-4-yl)methyl]-3,4-dimethylbenzamide |
1235135-87-1 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5033-2829-2mg |
N-[(1-methanesulfonylpiperidin-4-yl)methyl]-3,4-dimethylbenzamide |
1235135-87-1 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5033-2829-3mg |
N-[(1-methanesulfonylpiperidin-4-yl)methyl]-3,4-dimethylbenzamide |
1235135-87-1 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5033-2829-4mg |
N-[(1-methanesulfonylpiperidin-4-yl)methyl]-3,4-dimethylbenzamide |
1235135-87-1 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5033-2829-5mg |
N-[(1-methanesulfonylpiperidin-4-yl)methyl]-3,4-dimethylbenzamide |
1235135-87-1 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5033-2829-10mg |
N-[(1-methanesulfonylpiperidin-4-yl)methyl]-3,4-dimethylbenzamide |
1235135-87-1 | 10mg |
$79.0 | 2023-09-10 |
N-(1-methanesulfonylpiperidin-4-yl)methyl-3,4-dimethylbenzamide Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on N-(1-methanesulfonylpiperidin-4-yl)methyl-3,4-dimethylbenzamide
Comprehensive Overview of N-(1-methanesulfonylpiperidin-4-yl)methyl-3,4-dimethylbenzamide (CAS No. 1235135-87-1)
N-(1-methanesulfonylpiperidin-4-yl)methyl-3,4-dimethylbenzamide (CAS No. 1235135-87-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique methanesulfonylpiperidinyl and dimethylbenzamide moieties, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural properties, which may contribute to binding affinity and selectivity in biological systems.
The growing interest in N-(1-methanesulfonylpiperidin-4-yl)methyl-3,4-dimethylbenzamide aligns with current trends in small molecule therapeutics and targeted drug design. With the rise of AI-driven drug discovery and computational chemistry, compounds like this are frequently analyzed for their pharmacokinetic profiles and bioavailability. Searches for "CAS 1235135-87-1 uses" or "N-(1-methanesulfonylpiperidin-4-yl)methyl-3,4-dimethylbenzamide synthesis" reflect the compound's relevance in modern scientific inquiries.
From a synthetic perspective, N-(1-methanesulfonylpiperidin-4-yl)methyl-3,4-dimethylbenzamide is typically prepared through multi-step organic reactions involving amide coupling and sulfonylation. Its piperidine core is a common scaffold in bioactive molecules, making it a valuable intermediate for central nervous system (CNS) drug development. Recent publications have highlighted its potential role in modulating enzyme inhibition and receptor interactions, topics frequently searched in academic databases.
In addition to its pharmaceutical applications, this compound is also studied for its physicochemical properties, such as solubility, stability, and logP values. These characteristics are critical for optimizing drug delivery systems, a hot topic in nanomedicine and precision medicine. The demand for "CAS 1235135-87-1 suppliers" and "N-(1-methanesulfonylpiperidin-4-yl)methyl-3,4-dimethylbenzamide price" indicates its commercial viability in research markets.
As the scientific community continues to explore N-(1-methanesulfonylpiperidin-4-yl)methyl-3,4-dimethylbenzamide, its potential in personalized medicine and biomarker development is increasingly recognized. The compound's versatility makes it a subject of interest for both academic and industrial researchers, particularly in the context of high-throughput screening and fragment-based drug design. With ongoing advancements in cheminformatics, this molecule remains a promising candidate for future therapeutic innovations.
1235135-87-1 (N-(1-methanesulfonylpiperidin-4-yl)methyl-3,4-dimethylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)